Cas no 54748-09-3 (4-Pyrimidinamine, 2-chloro-5-nitro-N-phenyl-)

• Product Name: 4-Pyrimidinamine, 2-chloro-5-nitro-N-phenyl-
• CAS No: 54748-09-3
• MF: C₁₀H₇ClN₄O₂
• MW: 250.641180276871
• CID: 353797
• PubChem ID: 71364521
• Update Time: 2025-04-19

4-Pyrimidinamine, 2-chloro-5-nitro-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 2-chloro-5-nitro-N-phenyl-
• 2-chloro-5-nitro-N-phenylpyrimidin-4-amine
• CHEMBL4228894
• 54748-09-3
• DTXSID00787985
• SCHEMBL3976795
• BDBM50461104

• Inchi： 1S/C10H7ClN4O2/c11-10-12-6-8(15(16)17)9(14-10)13-7-4-2-1-3-5-7/h1-6H,(H,12,13,14)
• InChI Key： IFOWNWQRJFGHIA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C(=N1)NC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.02591
• Monoisotopic Mass: 250.0257532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 80.95